Cas no 66916-99-2 (2-Bromo-4-methoxyphenylacetic Acid)

2-Bromo-4-methoxyphenylacetic Acid structure
66916-99-2 structure
Product Name:2-Bromo-4-methoxyphenylacetic Acid
CAS No:66916-99-2
MF:C9H9BrO3
MW:245.069962263107
MDL:MFCD02664700
CID:58522
PubChem ID:3963668
Update Time:2025-04-18

2-Bromo-4-methoxyphenylacetic Acid Chemical and Physical Properties

Names and Identifiers

    • 2-(2-Bromo-4-methoxyphenyl)acetic acid
    • 2-Bromo-4-methoxyphenylacetic Acid
    • CalciuM oxide
    • 2-(2-Bromo-4-methoxyphenyl)aceticacid
    • Benzeneacetic acid, 2-bromo-4-methoxy-
    • 2-(2-bromanyl-4-methoxy-phenyl)ethanoic acid
    • XQELSBAAFMYSMG-UHFFFAOYSA-N
    • EN300-121018
    • CL8755
    • AC-23618
    • AKOS001476547
    • 2-Bromo-4-methoxyphenylacetic acid?
    • SCHEMBL983847
    • 2-BROMO-4-METHOXYPHENYLACETCI ACID
    • 2-Bromo-4-methoxyphenylacetic acid, 97%
    • AS-46097
    • AMY14274
    • MFCD02664700
    • (2-bromo-4-methoxy-phenyl)-acetic acid
    • 66916-99-2
    • J-508308
    • SY014244
    • (2-bromo-4-methoxyphenyl)acetic acid
    • A835586
    • B4737
    • DTXSID70398264
    • FT-0600535
    • CS-W010257
    • DB-006004
    • STK893604
    • BBL020898
    • XH1462
    • MDL： MFCD02664700
    • Inchi： 1S/C9H9BrO3/c1-13-7-3-2-6(4-9(11)12)8(10)5-7/h2-3,5H,4H2,1H3,(H,11,12)
    • InChI Key： XQELSBAAFMYSMG-UHFFFAOYSA-N
    • SMILES： BrC1C=C(C=CC=1CC(=O)O)OC

Computed Properties

  • Exact Mass: 243.97400
  • Monoisotopic Mass: 243.97351g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • Color/Form: White powder
  • Density: 1.56
  • Melting Point: 127.0 to 131.0 deg-C
  • Boiling Point: 353.6°C at 760 mmHg
  • Flash Point: 167.6°C
  • Refractive Index: 1.572
  • PSA: 46.53000
  • LogP: 2.08480
  • Solubility: Insoluble in water

2-Bromo-4-methoxyphenylacetic Acid Security Information

  • Symbol: GHS06 GHS09
  • Prompt：warning
  • Signal Word：Danger
  • Hazard Statement： H301,H319,H400
  • Warning Statement： P273,P301+P310,P305+P351+P338
  • Hazardous Material transportation number：UN 2811 6.1/PG 3
  • WGK Germany：3
  • Hazard Category Code： 22-50
  • Safety Instruction： S60-S61
  • Hazardous Material Identification： Xn N
  • HazardClass：6.1
  • PackingGroup：III
  • Safety Term：S60;S61
  • Risk Phrases：R22; R50

2-Bromo-4-methoxyphenylacetic Acid Customs Data

  • HS CODE：2918990090
  • Customs Data：

    China Customs Code:

    2918990090

    Overview:

    2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

2-Bromo-4-methoxyphenylacetic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A015034315-25g
2-(2-Bromo-4-methoxyphenyl)acetic acid
 66916-99-2 98%
25g
 $247.06 2023-09-01
Fluorochem
043446-1g
2-Bromo-4-methoxyphenylacetic acid
 66916-99-2 97%
1g
 ￡13.00 2022-02-28
Fluorochem
043446-5g
2-Bromo-4-methoxyphenylacetic acid
 66916-99-2 97%
5g
 ￡44.00 2022-02-28
Fluorochem
043446-10g
2-Bromo-4-methoxyphenylacetic acid
 66916-99-2 97%
10g
 ￡76.00 2022-02-28
Fluorochem
043446-25g
2-Bromo-4-methoxyphenylacetic acid
 66916-99-2 97%
25g
 ￡151.00 2022-02-28
Chemenu
CM307953-25g
2-(2-Bromo-4-methoxyphenyl)acetic acid
 66916-99-2 95+%
25g
 $295 2021-06-16
Chemenu
CM307953-25g
2-(2-Bromo-4-methoxyphenyl)acetic acid
 66916-99-2 95+%
25g
 $295 2022-06-10
Apollo Scientific
OR480685-5g
2-(2-Bromo-4-methoxyphenyl)acetic acid
 66916-99-2 97%
5g
 £55.00 2025-02-20
Apollo Scientific
OR480685-25g
2-(2-Bromo-4-methoxyphenyl)acetic acid
 66916-99-2 97%
25g
 £160.00 2025-02-20
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
653195-5G
2-Bromo-4-methoxyphenylacetic Acid
 66916-99-2 97%
5G
 ￥859.23 2022-02-24

2-Bromo-4-methoxyphenylacetic Acid Production Method

2-Bromo-4-methoxyphenylacetic Acid Related Literature

  • 1. Studies on the syntheses of heterocyclic compounds. Part CDLXII. Total photolytic syntheses of aporphine [(±)-N-methyl-laurotetanine, (±)-cassythicine, and (±)-pukateine], proaporphine [(±)-orientalinone], and morphinandienone [(±)-pallidine and (±)-salutaridine] alkaloids
    T. Kametani,K. Fukumoto,S. Shibuya,H. Nemoto,T. Nakano,T. Sugahara,T. Takahashi,Y. Aizawa,M. Toriyama J. Chem. Soc. Perkin Trans. 1 1972 1435
  • 2. Phenol oxidation. Part III. Synthesis of the benzylisoquinoline alkaloid cularine
    Anthony H. Jackson,George W. Stewart,George A. Charnock,Joseph A. Martin J. Chem. Soc. Perkin Trans. 1 1974 1911

Related Categories

66916-99-2 (2-Bromo-4-methoxyphenylacetic Acid) Related Products

Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited